Monobenzyl Phthalate β-D-Glucuronide
Monobenzyl Phthalate β-D-Glucuronide
Brand Name:
Vulcanchem
CAS No.:
102674-29-3
VCID:
VC0144667
InChI:
InChI=1S/C21H20O10/c22-14-15(23)17(18(25)26)30-21(16(14)24)31-20(28)13-9-5-4-8-12(13)19(27)29-10-11-6-2-1-3-7-11/h1-9,14-17,21-24H,10H2,(H,25,26)/t14-,15-,16+,17-,21-/m0/s1
SMILES:
C1=CC=C(C=C1)COC(=O)C2=CC=CC=C2C(=O)OC3C(C(C(C(O3)C(=O)O)O)O)O
Molecular Formula:
C21H20O10
Molecular Weight:
432.381
Monobenzyl Phthalate β-D-Glucuronide
CAS No.: 102674-29-3
Reference Standards
VCID: VC0144667
Molecular Formula: C21H20O10
Molecular Weight: 432.381
| CAS No. | 102674-29-3 |
|---|---|
| Product Name | Monobenzyl Phthalate β-D-Glucuronide |
| Molecular Formula | C21H20O10 |
| Molecular Weight | 432.381 |
| IUPAC Name | (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-(2-phenylmethoxycarbonylbenzoyl)oxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C21H20O10/c22-14-15(23)17(18(25)26)30-21(16(14)24)31-20(28)13-9-5-4-8-12(13)19(27)29-10-11-6-2-1-3-7-11/h1-9,14-17,21-24H,10H2,(H,25,26)/t14-,15-,16+,17-,21-/m0/s1 |
| Standard InChIKey | XRYVIGQHAGBRFV-QYRAFCHESA-N |
| SMILES | C1=CC=C(C=C1)COC(=O)C2=CC=CC=C2C(=O)OC3C(C(C(C(O3)C(=O)O)O)O)O |
| Synonyms | β-D-Glucopyranuronic acid 1-[2-(Phenylmethyl) 1,2-Benzenedicarboxylate] |
| Last Modified | Aug 20 2021 |
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